1-(2-Chloro-1H-benzimidazol-1-yl)propan-2-one

• Molecular Formula: C10H9ClN2O
• Molecular Weight: 208.64 g/mol
• IUPAC Name: 1-(2-chlorobenzimidazol-1-yl)propan-2-one
• InChI: InChI=1S/C10H9ClN2O/c1-7(14)6-13-9-5-3-2-4-8(9)12-10(13)11/h2-5H,6H2,1H3
• InChI Key: BAYIMSHZXSMCSR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CN1C2=CC=CC=C2N=C1Cl

Description

1-(2-Chloro-1H-benzimidazol-1-yl)propan-2-one is a useful research compound. Its molecular formula is C10H9ClN2O and its molecular weight is 208.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-1H-benzimidazole (1.53 g) in DMF (20 ml) was added sodium hydride (60% in oil, 0.480 g) at 0° C. by small portions. After stirring for 10 min, chloroacetone (1.19 mL) was added, and the obtained mixture was stirred at room temperature for 2 hr. The reaction mixture was poured into water, and the mixture was extracted with ethyl acetate. The extract was washed with water and saturated brine, dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate) and recrystallized from ethyl acetate to give the title compound (1.73 g).